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Compound of Interest

Compound Name: PEG-3 Dipalmitate
CAS No.: 68818-45-1
Cat. No.: B12697038
Get Quote
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Executive Summary & Chemical Identity

PEG-3 Dipalmitate (CAS: 32628-06-1) is a non-ionic surfactant belonging to the polyglycol
ester family.[1] Unlike its high-HLB counterparts used for solubilization, PEG-3 Dipalmitate is a
lipophilic surfactant with an approximate HLB of 4.8 — 5.0.[2]

This low HLB value dictates its primary behaviors in topical formulations:

o Primary Emulsifier for W/O Systems: It excels at stabilizing water droplets within a
continuous oil phase, ideal for barrier repair creams and occlusive ointments.[2]

¢ Structureant & Co-Emulsifier in O/W Systems: In oil-in-water emulsions, it acts as a
crystallinity modifier, building viscosity and providing a "cushiony" skin feel while reducing the
"soaping” effect (micro-foaming) often seen with high-HLB emulsifiers.

Chemical Profile[2][3][4][5][6][7][8][9][10]

e INCI Name: PEG-3 Dipalmitate[2][1]
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Chemical Structure: Diester of polyethylene glycol (3 moles EO) and palmitic acid (C16).

Molecular Weight: ~627 g/mol .[2][1]

Physical Form: Waxy solid or flakes (Melting Point ~45-55°C).[2]

Solubility: Soluble in oils, esters, and warm alcohols; dispersible in water.[2]

Mechanism of Action: Steric Stabilization

To formulate effectively, one must understand how PEG-3 Dipalmitate stabilizes an interface.
[2] Unlike ionic surfactants that rely on electrostatic repulsion, PEG-3 Dipalmitate relies on
steric hindrance.[2]

In a Water-in-Oil (W/O) emulsion, the hydrophilic PEG-3 head group anchors into the water
droplet, while the two bulky palmitic acid tails extend into the continuous oil phase. These tails
form a dense "brush" layer that physically prevents water droplets from coalescing.

Visualization: Steric Stabilization Pathway
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Figure 1: Mechanism of steric stabilization in W/O emulsions. The lipophilic tails extend into the
oil phase, creating a physical barrier against droplet coalescence.[2]

Pre-Formulation Considerations
A. The Critical Role of Electrolytes (W/O Systems)
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When using PEG-3 Dipalmitate as a primary W/O emulsifier, the addition of electrolytes (e.qg.,
0.5% - 1.0% MgSOa or NaCl) to the water phase is mandatory.

e Why? Non-ionic W/O emulsions are prone to Ostwald Ripening, where water diffuses from
small droplets to larger ones.[2][3] Electrolytes balance the osmotic pressure and stabilize
the interface, preventing this diffusion.[2]

B. Phase Compatibility[1][3]

» Oil Phase: PEG-3 Dipalmitate is compatible with polar oils (esters, triglycerides) and non-
polar oils (mineral oil, squalane).[2]

e Melting Requirement: As a solid, it must be melted (~60°C) within the oil phase before
emulsification.

Protocol 1: High-Stability W/O Barrier Cream

Application: Night creams, diaper rash ointments, dry skin treatments.[2] Target Viscosity:
20,000 — 50,000 cPs (Rich Cream).

Formulation Framework

Phase Ingredient Function % wiw

A (Qil) PEG-3 Dipalmitate Primary Emulsifier 3.0-5.0
Caprylic/Capric

A .p Y ) P Emollient Oil 10.0
Triglyceride

A Isohexadecane Spreading Agent 5.0

A Microcrystalline Wax Stabilizer/Thickener 1.0-2.0

B (Water) Deionized Water Solvent g.s. to 100
Magnesium Sulfate -

B Stabilizer (Electrolyte) 0.7
(MgSO0a)

B Glycerin Humectant 3.0

C (Coal) Preservative Preservation 1.0
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Step-by-Step Procedure (Hot Process)

o Oil Phase Preparation:
o Combine all Phase A ingredients in a main vessel.
o Heat to 75°C - 80°C under moderate agitation (propeller mixer, 300 rpm).

o Checkpoint: Ensure PEG-3 Dipalmitate and waxes are completely melted and the phase
is homogeneous.

o Water Phase Preparation:
o In a side vessel, dissolve MgSOa4 and Glycerin in Water (Phase B).
o Heatto 75°C - 80°C.
o Critical: Ensure the temperature matches the oil phase to prevent "shock" crystallization.

o Emulsification (Inverse Addition):

[e]

Crucial Step: Slowly add Phase B (Water) into Phase A (Oil).[2]

[e]

Note: Do NOT add Oil to Water.[2] Adding water to oil ensures the continuous phase
remains oil, establishing the W/O structure immediately.[2]

[e]

Increase agitation speed as viscosity builds (approx. 800-1200 rpm).[2]

o

Homogenize at high shear (3000 rpm) for 2-3 minutes to reduce droplet size.

e Cooling & Crystallization:

[e]

Switch to a sweep blade or anchor stirrer for cooling.

[e]

Cool slowly to 45°C.

o

Add Phase C (Preservative).[2]

[¢]

Continue cooling to 30°C.
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o Observation: The cream will thicken significantly below 40°C as the waxy chains of the
dipalmitate crystallize.

Process Workflow Diagram

Heat Phase A (Oil + PEG-3 Dipalmitate) Heat Phase B (Water + MgS0O4)

to 75-80°C

to 75-80°C

SLOWLY add Water to Oil
(High Shear Homogenization)

Cool to 45°C

(Sweep Mixing)

Add Phase C (Preservatives)

Cool to 25°C & Discharge

Click to download full resolution via product page

Figure 2: Manufacturing workflow for W/O emulsion using PEG-3 Dipalmitate.

Protocol 2: O/W Viscosity Builder (Co-Emulsifier)

Application: Daily lotions, light creams.[2] Function: PEG-3 Dipalmitate acts as a "structurant,”
increasing viscosity and reducing the whitening effect of high-HLB emulsifiers during

application.

Formulation Framework

o Primary Emulsifier: Polysorbate 60 or PEG-100 Stearate (High HLB).[2]
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o Co-Emulsifier:PEG-3 Dipalmitate (1.0% - 2.0%).

Procedure Modification
» Add PEG-3 Dipalmitate to the Oil Phase.
e Heatto 75°C.

e Add Oil Phase to Water Phase (Standard O/W addition).[2]

o The PEG-3 Dipalmitate will orient at the interface alongside the high HLB emulsifier,
packing the interface more tightly and increasing the viscosity of the external phase through
its long palmitic chains.

Troubleshooting Guide

Issue Probable Cause Corrective Action

Ensure 0.5-1.0% MgSOa or

Phase Separation (W/O) Lack of Electrolytes o
NacCl is in the water phase.
Cool slowly from 70°C to 45°C.
. ] Rapid cooling causes irregular
Grainy Texture Shock Cooling o )
crystallization of the palmitate
esters.
Increase Microcrystalline Wax
Low Viscosity (W/O) Insufficient Wax/Solid Phase or PEG-3 Dipalmitate
concentration.
Increase homogenization time
Syneresis (Weeping) Insufficient Shear to reduce water droplet size
(<1 micron).
References

e PubChem. (n.d.).[2][1] PEG-3 Dipalmitate Compound Summary. National Library of
Medicine. Retrieved February 6, 2026, from [Link][2]
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o Cosmetic Ingredient Review (CIR). (2015).[2] Safety Assessment of PEG Diesters as Used
in Cosmetics. Retrieved February 6, 2026, from [Link]

o Griffin, W. C. (1949).[2][4] Classification of Surface-Active Agents by 'HLB'. Journal of the
Society of Cosmetic Chemists, 1(5), 311-326.[2] (Foundational HLB calculation method used
for deriving HLB ~5).

¢ Eccleston, G. M. (1990).[2] Multiple Emulsions. In: Pharmaceutical Emulsions and
Suspensions. Marcel Dekker, Inc.[2] (Reference for W/O stabilization mechanisms and
electrolyte necessity).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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